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Compound Name: (S)-(1-Chloropropyl)benzene

Cat. No.: B16355093

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(S)-1-chloro-1-phenylpropane is a chiral organochlorine compound that holds significance as a

synthetic intermediate in various chemical transformations, including those relevant to

pharmaceutical development. Its stereochemistry at the benzylic position makes it a valuable

building block for the synthesis of enantiomerically pure molecules, a critical aspect in modern

drug discovery where the biological activity of stereoisomers can differ significantly.[1][2][3] This

guide provides a comprehensive overview of its nomenclature, physicochemical and

spectroscopic properties, synthesis, and key reactions, tailored for professionals in the

chemical and pharmaceutical sciences.

Nomenclature and Synonyms
The systematic and common names for this compound are crucial for unambiguous

identification in literature and chemical databases.
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Identifier Type Name/Value

IUPAC Name (S)-1-chloro-1-phenylpropane[4]

Synonym (-)-[(S)-1-Chloropropyl]benzene[4]

CAS Number 10316-10-6[4]

Physicochemical and Spectroscopic Properties
The following tables summarize the key physical and spectroscopic data for 1-chloro-1-

phenylpropane. It is important to note that while some data is specific to the (S)-enantiomer,

other data is for the racemic mixture.

Physicochemical Properties
Property Value Notes

Molecular Formula C₉H₁₁Cl

Molecular Weight 154.64 g/mol

Boiling Point 221 °C
For the related isomer, 1-

chloro-3-phenylpropane.[5]

Density 1.046 g/mL
For the related isomer, 1-

chloro-3-phenylpropane.[5]

Refractive Index 1.521-1.523
For the related isomer, 1-

chloro-3-phenylpropane.[5]

Specific Optical Rotation ([α]D)
Data not available in the

searched literature.

This is a critical parameter for

characterizing the

enantiomeric purity.

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of (S)-1-

chloro-1-phenylpropane. The data presented below is for the racemic mixture, 1-chloro-1-

phenylpropane.[6]
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Spectroscopy Type Key Data and Interpretation

¹H NMR

Data for the specific compound is not fully

detailed in the provided search results. General

chemical shifts for similar structures suggest the

following approximate regions: δ 7.2-7.4 (m, 5H,

Ar-H), δ 4.8-5.0 (t, 1H, CHCl), δ 1.8-2.1 (m, 2H,

CH₂), δ 0.9-1.1 (t, 3H, CH₃).

¹³C NMR

Spectra for 1-chloro-1-phenylpropane are

available.[6] The key resonances would include

the benzylic carbon (CHCl), the aromatic

carbons, and the aliphatic carbons of the propyl

chain.

Infrared (IR)

IR spectra for 1-chloro-1-phenylpropane are

available.[6] Expected characteristic peaks

would include C-H stretching (aromatic and

aliphatic), C=C stretching (aromatic), and C-Cl

stretching.

Mass Spectrometry (MS)

Mass spectra for 1-chloro-1-phenylpropane are

available.[6] The molecular ion peak and

fragmentation pattern would be key identifiers.

Synthesis and Experimental Protocols
The enantioselective synthesis of (S)-1-chloro-1-phenylpropane is paramount to its application

in chiral drug development. A common strategy involves the stereospecific conversion of a

readily available chiral precursor, such as (S)-1-phenyl-1-propanol.

Enantioselective Synthesis from (S)-1-Phenyl-1-
propanol
A potential synthetic route involves the chlorination of (S)-1-phenyl-1-propanol with retention or

inversion of configuration, depending on the chosen reagent and reaction conditions. A

common method for converting secondary alcohols to chlorides is using thionyl chloride

(SOCl₂).
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Experimental Protocol: Chlorination of (S)-1-Phenyl-1-propanol with Thionyl Chloride

Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser

connected to a gas trap (to neutralize HCl and SO₂ byproducts), place a solution of (S)-1-

phenyl-1-propanol in a suitable anhydrous solvent (e.g., dichloromethane or diethyl ether).

Cooling: Cool the flask in an ice bath to 0 °C.

Reagent Addition: Slowly add thionyl chloride (SOCl₂) dropwise to the stirred solution. The

molar ratio of thionyl chloride to the alcohol is typically between 1.1 and 1.5 to ensure

complete conversion. The reaction is often performed in the presence of a base like pyridine

to neutralize the generated HCl.

Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room

temperature and stir for several hours until the reaction is complete (monitored by TLC or

GC).

Work-up: Carefully quench the reaction by slowly adding ice-cold water. Separate the

organic layer, wash it with a saturated sodium bicarbonate solution and then with brine.

Purification: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate

under reduced pressure. The crude product can be purified by vacuum distillation to yield

(S)-1-chloro-1-phenylpropane.

Note: The stereochemical outcome (retention or inversion) of this reaction can be influenced by

the solvent and the presence or absence of a base. Without a base, the reaction may proceed

with retention of configuration via an Sₙi mechanism. With a base like pyridine, an Sₙ2

mechanism with inversion of configuration is more likely.
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Caption: Synthetic workflow for (S)-1-chloro-1-phenylpropane.

Chemical Reactions and Experimental Protocols
(S)-1-chloro-1-phenylpropane, as a secondary benzylic halide, readily undergoes nucleophilic

substitution reactions. The reaction mechanism, either Sₙ1 or Sₙ2, is influenced by the

nucleophile, solvent, and temperature.[5][7]

Nucleophilic Substitution Reactions
The benzylic position of (S)-1-chloro-1-phenylpropane is activated towards both Sₙ1 and Sₙ2

pathways due to the ability of the phenyl group to stabilize both a carbocation intermediate

(Sₙ1) and the transition state (Sₙ2).

Experimental Protocol: General Procedure for Nucleophilic Substitution

Setup: In a round-bottom flask, dissolve (S)-1-chloro-1-phenylpropane in a suitable solvent.

The choice of solvent is critical: polar protic solvents (e.g., ethanol, water) favor Sₙ1

reactions, while polar aprotic solvents (e.g., acetone, DMSO) favor Sₙ2 reactions.

Nucleophile Addition: Add the nucleophile to the solution. For Sₙ2 reactions, a high

concentration of a strong nucleophile is typically used. For Sₙ1 reactions, a weaker

nucleophile, which can also be the solvent (solvolysis), is often employed.
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Reaction Conditions: Heat the reaction mixture if necessary, while monitoring the progress

by an appropriate analytical technique (e.g., TLC, GC, or HPLC).

Work-up and Purification: After the reaction is complete, the work-up procedure will depend

on the nature of the product and the reaction medium. Typically, it involves extraction,

washing, drying, and purification by chromatography or distillation.

Nucleophilic Substitution Pathways

(S)-1-chloro-1-phenylpropane

SN1 Pathway
(Carbocation Intermediate)

 Weak Nucleophile,
Polar Protic Solvent 

SN2 Pathway
(Concerted)

 Strong Nucleophile,
Polar Aprotic Solvent 

Racemic Product Inverted Product
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Caption: Reaction pathways for (S)-1-chloro-1-phenylpropane.

Applications in Drug Development
Chiral molecules are of paramount importance in the pharmaceutical industry, as the

stereochemistry of a drug can profoundly impact its pharmacological and toxicological

properties.[1][2][3] While specific applications of (S)-1-chloro-1-phenylpropane in marketed

drugs are not widely documented, its value lies in its potential as a chiral building block.

Chiral (1-chloroalkyl)benzenes are versatile intermediates for the synthesis of more complex

molecules with a defined stereocenter. They can be used to introduce the 1-phenylpropyl
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moiety into a larger molecule through nucleophilic substitution reactions, where the

stereochemistry at the benzylic carbon is controlled. This is particularly relevant in the

synthesis of chiral amines, ethers, and other compounds that may possess biological activity.

The ability to perform stereospecific reactions with intermediates like (S)-1-chloro-1-

phenylpropane allows for the efficient construction of single-enantiomer drug candidates,

avoiding the need for costly and often difficult chiral separations later in the synthetic sequence.

This aligns with the current trend in the pharmaceutical industry to develop enantiomerically

pure drugs to improve efficacy and reduce side effects.[1]

Conclusion
(S)-1-chloro-1-phenylpropane is a valuable chiral intermediate in organic synthesis. This guide

has provided a detailed overview of its nomenclature, properties, synthesis, and reactivity. For

researchers and professionals in drug development, a thorough understanding of such chiral

building blocks is essential for the design and synthesis of next-generation therapeutics.

Further research to determine its specific optical rotation and to explore its utility in the

synthesis of novel bioactive compounds is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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